Cas no 21224-17-9 (2(3H)-Benzothiazolethione,6-ethyl-)

21224-17-9 structure
Product name:2(3H)-Benzothiazolethione,6-ethyl-
CAS No:21224-17-9
MF:C9H9NS2
MW:195.30445933342
CID:242129
2(3H)-Benzothiazolethione,6-ethyl- Chemical and Physical Properties
Names and Identifiers
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- 2(3H)-Benzothiazolethione,6-ethyl-
- 2-Benzothiazolinethione,6-ethyl- (8CI)
- 2(3H)-Benzothiazolethione,6-ethyl-(9CI)
- 2(3H)-Benzothiazolethione, 6-ethyl-
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- Inchi: 1S/C9H9NS2/c1-2-6-3-4-7-8(5-6)12-9(11)10-7/h3-5H,2H2,1H3,(H,10,11)
- InChI Key: LEPCXHJXNAUYNN-UHFFFAOYSA-N
- SMILES: S1C2=CC(CC)=CC=C2NC1=S
Computed Properties
- Exact Mass: 195.01777
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Boiling Point: 331.6±35.0 °C(Predicted)
- PSA: 12.03
- pka: 9.83±0.20(Predicted)
2(3H)-Benzothiazolethione,6-ethyl- Related Literature
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1. Beyond the ridge pattern: multi-informative analysis of latent fingermarks by MALDImass spectrometryS. Francese,R. Bradshaw,L. S. Ferguson,R. Wolstenholme,M. R. Clench,S. Bleay Analyst, 2013,138, 4215-4228
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Aihong Xi,Geoffrey D. Bothun Analyst, 2014,139, 973-981
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Xun-Hui Xu,Wen-Bin Liu,Xue Song,Li Zhou,Na Liu,Yuan-Yuan Zhu,Zong-Quan Wu Polym. Chem., 2021,12, 4838-4845
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4. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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